(Z)-2-((E)-3-(2-methoxyphenyl)allylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate

• IUPAC Name: [(2Z)-2-[(E)-3-(2-methoxyphenyl)prop-2-enylidene]-3-oxo-1-benzofuran-6-yl] furan-2-carboxylate
• InChI: InChI=1S/C23H16O6/c1-26-18-8-3-2-6-15(18)7-4-9-19-22(24)17-12-11-16(14-21(17)29-19)28-23(25)20-10-5-13-27-20/h2-14H,1H3/b7-4+,19-9-
• InChI Key: JALXXSGKQPIKDC-DQMRVRKMSA-N
• Canonical SMILES: COC1=CC=CC=C1C=CC=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CO4
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CO4
• Molecular Formula: C23H16O6
• Molecular Weight: 388.4 g/mol

Description

(Z)-2-((E)-3-(2-methoxyphenyl)allylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate is a useful research compound. Its molecular formula is C23H16O6 and its molecular weight is 388.375. The purity is usually 95%.
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Scientific Research Applications

Enantioselective Synthesis and Chemical Transformations

The compound's derivatives have been studied for their potential in enantioselective synthesis, showcasing its applicability in creating complex molecules with high enantioselectivity. For example, the rhodium-catalyzed reaction of racemic allyl alcohols with methyl phenyldiazoacetate results in a two-step process involving oxonium ylide formation followed by [2,3]-sigmatropic rearrangement, producing tertiary alpha-hydroxycarboxylate derivatives with adjacent quaternary centers with high enantioselectivity (85-98% ee) (Li & Davies, 2010).

Synthesis of Dibenzofuran Derivatives

The synthesis of dibenzofuran derivatives, including 2-methoxydibenzo[b,d]furan carboxaldehydes, demonstrates the compound's versatility in creating novel organic molecules. Such derivatives have been utilized in the synthesis of β-phenylethylamines and NBOMe derivatives, indicating the compound's role in expanding chemical libraries for biological evaluation (Yempala & Cassels, 2017).

Analgesic Agent Development

The compound has been involved in the synthesis of analgesic agents, like 7-aroyl-2,3-dihydrobenzo[b]furan-3-carboxylic acids and 7-benzoyl-2,3-dihydrobenzo[b]thiophene-3-carboxylic acids, which showed potent analgesic activity with low gastric irritancy in preclinical models (Boyle et al., 1986).

Chemical Reactivity and Biological Evaluation

Studies also explore the chemical reactivity of the compound's derivatives for potential biological action. The synthesis of ethyl 2-[2-oxo-5-phenylfuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylates, and their reaction with amines, has been demonstrated, showing the compound's promise for high reactivity and potential in medicinal chemistry (Shipilovskikh & Rubtsov, 2014).

Synthesis of Bio-based Materials

The compound's framework has also been utilized in the synthesis of fully bio-based benzoxazine monomers, highlighting its role in the development of new materials with desirable thermal and mechanical properties. This indicates its potential for sustainable material science applications (Wang et al., 2012).